Cas no 1211311-63-5 (2-(ethylsulfanyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide)

• Product Name: 2-(ethylsulfanyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide
• CAS No: 1211311-63-5
• MF: C₂₂H₂₉N₃O₂S
• MW: 399.549564123154
• CID: 5906580
• PubChem ID: 45560447
• Update Time: 2025-05-20

2-(ethylsulfanyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]benzamide
• 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide
• VU0522344-1
• 1211311-63-5
• F5831-8591
• 2-(ethylthio)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)benzamide
• AKOS024520668
• 2-(ethylsulfanyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

• Inchi： 1S/C22H29N3O2S/c1-3-28-21-11-7-4-8-18(21)22(26)23-12-13-24-14-16-25(17-15-24)19-9-5-6-10-20(19)27-2/h4-11H,3,12-17H2,1-2H3,(H,23,26)
• InChI Key： KVFNVBUSZHGZHB-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=CC=C2OC)CC1)(=O)C1=CC=CC=C1SCC

Computed Properties

• Exact Mass: 399.19804835g/mol
• Monoisotopic Mass: 399.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(ethylsulfanyl)-N-{2-4-(2-methoxyphenyl)piperazin-1-ylethyl}benzamide

2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1211311-63-5): An Overview

2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1211311-63-5) is a complex organic compound with a unique structure that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1211311-63-5, is characterized by its intricate molecular framework, which includes an ethylsulfanyl group, a piperazine ring, and a methoxyphenyl moiety. These structural features contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide can be represented as follows: C₂₀H₂₇N₃O₂S. The presence of the piperazine ring and the methoxyphenyl group suggests that this compound may exhibit potent interactions with various biological targets, particularly those involved in the central nervous system (CNS). Recent studies have highlighted the potential of this compound as a modulator of neurotransmitter systems, making it a promising candidate for the development of novel therapeutic agents.

In the realm of medicinal chemistry, the design and synthesis of compounds like 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide are driven by the need to address unmet medical needs. The compound's ability to interact with specific receptors and enzymes makes it a valuable tool in the exploration of new drug targets. For instance, research has shown that compounds with similar structural motifs can exhibit selective binding to serotonin receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia.

The pharmacological properties of 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide have been extensively studied in preclinical models. In vitro assays have demonstrated that this compound possesses high affinity for serotonin receptors, particularly the 5-HT₇ receptor subtype. This receptor is known to play a crucial role in regulating mood and cognitive functions, making it an attractive target for the development of antidepressant and anxiolytic drugs.

Beyond its potential as a serotonin receptor modulator, 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as chronic pain and inflammatory diseases. The anti-inflammatory effects are thought to be mediated through its interaction with specific signaling pathways involved in inflammation.

The synthesis of 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide involves several steps, including the formation of the piperazine ring and the introduction of the methoxyphenyl and ethylsulfanyl groups. Advanced synthetic methods, such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the yield and purity of this compound. These techniques not only enhance the efficiency of the synthesis process but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

In terms of safety and toxicity, preliminary toxicological studies have shown that 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects. Preclinical studies in animal models have demonstrated that this compound is well-tolerated and does not cause significant adverse effects at clinically relevant concentrations.

The clinical development of 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide is currently underway, with several Phase I and Phase II trials being conducted to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with the compound showing promising therapeutic effects in patients with depression and anxiety disorders. Additionally, ongoing research is exploring its potential use in other conditions such as chronic pain and inflammatory diseases.

In conclusion, 2-(ethylsulfanyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}benzamide (CAS No. 1211311-63-5) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and pharmacological properties make it an attractive target for further research and clinical investigation. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in advancing the treatment options for various neurological and inflammatory disorders.